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Compound of Interest

Compound Name:
1-Cycloheptyl-piperazine

hydrochloride

Cat. No.: B1311533 Get Quote

Technical Guide: 1-Cycloheptyl-piperazine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1-Cycloheptyl-piperazine hydrochloride,

including its chemical properties. Due to the limited publicly available information on this

specific compound, this guide also includes comprehensive information on the closely related

and well-documented analogue, 1-Cyclohexylpiperazine, to serve as a valuable reference for

research and development.

Physicochemical Properties of 1-Cycloheptyl-piperazine
and its Hydrochloride Salt
The following table summarizes the key quantitative data for 1-Cycloheptyl-piperazine and its

hydrochloride salt.
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Property
1-Cycloheptyl-piperazine
(Free Base)

1-Cycloheptyl-piperazine
hydrochloride

CAS Number 21043-42-5 / 436099-91-1 436099-91-1[1][2][3][4][5]

Molecular Formula C₁₁H₂₂N₂ C₁₁H₂₃ClN₂[1][2]

Molecular Weight 182.31 g/mol 218.77 g/mol [1]

Boiling Point Not available 268.4°C at 760 mmHg

Flash Point Not available 102.8°C

Note on CAS Numbers: There appear to be two CAS numbers associated with the free base,

1-Cycloheptyl-piperazine. Researchers should verify the specific CAS number with their

supplier.

Experimental Data for 1-Cycloheptyl-piperazine
Hydrochloride
Extensive searches of scientific literature and chemical databases did not yield any detailed

experimental protocols, biological activity data, or information on signaling pathways

specifically for 1-Cycloheptyl-piperazine hydrochloride. This suggests that the compound is

not widely studied or reported in the public domain.

Given the interest in piperazine derivatives in drug discovery, the following sections provide

detailed information on the closely related analogue, 1-Cyclohexylpiperazine, which may serve

as a useful surrogate for preliminary research design.

Reference Compound: 1-Cyclohexylpiperazine
1-Cyclohexylpiperazine is a well-characterized derivative of piperazine and serves as a

precursor for various pharmacologically active compounds. It is known to be a ligand for sigma

(σ) receptors, particularly the σ2 subtype, and has applications in cancer research and as a

building block in organic synthesis.
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Synthesis of 1-Cyclohexylpiperazine and its
Hydrochloride Salt
A common method for the synthesis of 1-Cyclohexylpiperazine involves the reaction of a

cyclohexyl halide with 1-Boc-piperazine, followed by the deprotection of the Boc group.

Experimental Protocol: Two-Step Synthesis of 1-Cyclohexylpiperazine

Step 1: Synthesis of 4-Boc-1-cyclohexylpiperazine

In a reaction vessel, add a cyclohexyl halide (e.g., cyclohexyl bromide), an organic solvent

(e.g., anhydrous acetonitrile), 1-Boc-piperazine, and an inorganic base (e.g., potassium

carbonate). The molar ratio of cyclohexyl halide, inorganic base, and 1-Boc-piperazine is

typically in the range of 1-3:1.

Slowly heat the mixture to reflux and maintain for approximately 2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture and concentrate the filtrate to dryness to obtain 4-Boc-1-

cyclohexylpiperazine.

Step 2: Synthesis of 1-Cyclohexylpiperazine Hydrochloride and Free Base

To the 4-Boc-1-cyclohexylpiperazine obtained in the previous step, add an acid (e.g.,

hydrochloric acid) and an organic solvent (e.g., ethanol).

Heat the mixture and reflux for a period sufficient for the deprotection to complete.

After the reaction, evaporate the solvent.

The resulting solid is 1-Cyclohexylpiperazine hydrochloride.

To obtain the free base, dissolve the hydrochloride salt in water and adjust the pH to 12-14

using an inorganic base.
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Extract the aqueous solution with an appropriate organic solvent.

Dry the organic extracts and evaporate the solvent to obtain the crude 1-

Cyclohexylpiperazine.

The pure product can be obtained by reduced pressure distillation.

This synthesis workflow is depicted in the diagram below.
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Step 1: N-Alkylation

Step 2: Deprotection
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Caption: Synthesis workflow for 1-Cyclohexylpiperazine.

Biological Activity of Piperazine Derivatives
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Piperazine and its derivatives are known to exhibit a wide range of biological activities,

including anthelmintic, anti-inflammatory, and anticonvulsant properties.[6] The mechanism of

action for the anthelmintic effects of piperazine is generally attributed to the paralysis of

parasites, which allows the host to expel them. This is thought to be caused by blocking

acetylcholine at the myoneural junction through agonist effects on the inhibitory GABA (γ-

aminobutyric acid) receptor.[7]

While no specific biological data is available for 1-Cycloheptyl-piperazine, its structural

similarity to other pharmacologically active piperazine derivatives suggests it could be a

candidate for screening in various biological assays. Researchers are encouraged to use the

information on related compounds as a starting point for investigating the potential therapeutic

applications of 1-Cycloheptyl-piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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